Cas no 23706-25-4 (Thiocyanic acid, 1H-indol-3-yl ester)
23706-25-4 structure
Product Name:Thiocyanic acid, 1H-indol-3-yl ester
CAS No:23706-25-4
MF:C9H6N2S
MW:174.222340106964
CID:912742
PubChem ID:286536
Update Time:2025-04-19
Thiocyanic acid, 1H-indol-3-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid, 1H-indol-3-yl ester
- 1H-indol-3-yl thiocyanate
- 3-isothiocyanato-1H-indole
- 3-thiocyanato indole
- 3-thiocyanato-1H-indole
- 3-thiocyano-indole
- AC1L65FQ
- AC1Q4SPJ
- AR-1F5285
- CTK4F2074
- indole-3-thiocyanate
- NSC144993
- Thiocyanic acid, indol-3-yl ester
- UUVFLDAVBAEABK-UHFFFAOYSA-N
- SCHEMBL16789820
- 23706-25-4
- 1H-Indole-3-ylthio cyanide
- DTXSID80301623
- CHEMBL3824283
- NSC-144993
- 3-Thiocyanatoindole
- 1H-Indol-3-yl thiocyanate #
- 3-thiocyano indole
-
- Inchi: 1S/C9H6N2S/c10-6-12-9-5-11-8-4-2-1-3-7(8)9/h1-5,11H
- InChI Key: UUVFLDAVBAEABK-UHFFFAOYSA-N
- SMILES: S(C#N)C1=CNC2C=CC=CC=21
Computed Properties
- Exact Mass: 174.02528
- Monoisotopic Mass: 174.02516937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- PSA: 39.58
- LogP: 2.74108
Thiocyanic acid, 1H-indol-3-yl ester Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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